5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C15H12ClNO2/c1-2-19-13-3-4-14(15(16)8-13)11-5-10(9-17)6-12(18)7-11/h3-8,18H,2H2,1H3
• InChI Key: JQCDKNXPYQQDST-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C15H12ClNO2
• DSSTOX Substance ID: DTXSID10684951
• Molecular Weight: 273.71 g/mol
• CAS RN: 1261986-84-8

Description

5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% (5-CEPC-95) is a compound that has been studied for its potential applications in scientific research. It is an organic compound belonging to the phenol group, and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cytochrome P450 2C9 (CYP2C9), which is involved in the metabolism of many drugs. It has also been used to study the interaction between CYP2C9 and its inhibitors, as well as to study the metabolism of certain drugs. In addition, 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% has been used to study the mechanism of action of certain drugs, such as the antidiabetic drug glimepiride.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% is not fully understood, but it is believed to involve the inhibition of CYP2C9 activity. This inhibition is thought to be due to the presence of the chloro group on the molecule, which is believed to bind to the active site of the enzyme and prevent its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% are not fully understood. However, it has been found to have an inhibitory effect on the activity of CYP2C9, which can lead to changes in the metabolism of certain drugs. In addition, 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% has been found to have an inhibitory effect on the activity of certain other enzymes, such as CYP2C19 and CYP2D6, which can lead to changes in the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

The use of 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is readily available. In addition, it is easy to synthesize and purify, and has a relatively low toxicity. However, there are also some limitations to its use in laboratory experiments. It is not very stable, and can quickly degrade in the presence of light or heat. In addition, it can be difficult to accurately measure its concentration, as it is highly volatile.

Future Directions

The potential future directions for 5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% are numerous. It could be used to further study the interaction between CYP2C9 and its inhibitors, as well as to study the metabolism of certain drugs. In addition, it could be used to study the mechanism of action of certain drugs, such as the antidiabetic drug glimepiride. Furthermore, it could be used to study the biochemical and physiological effects of other compounds, such as drugs and other organic compounds. Finally, it could be used to study the effects of certain compounds on the activity of certain enzymes, such as CYP2C19 and CYP2D6.

Synthesis Methods

5-(2-Chloro-4-ethoxyphenyl)-3-cyanophenol, 95% can be synthesized through a multi-step process involving the reaction of 2-chloro-4-ethoxybenzaldehyde with sodium cyanide in the presence of anhydrous sodium acetate. This reaction is then followed by the addition of hydrochloric acid and the subsequent addition of methanol to the reaction mixture. The resulting product is then purified by recrystallization from methanol and ethanol.